Cas no 14347-15-0 (1-(3-Amino-4-benzyloxyphenyl)ethanone)

• Product Name: 1-(3-Amino-4-benzyloxyphenyl)ethanone
• CAS No: 14347-15-0
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD09753795
• CID: 1028210
• PubChem ID: 15579440
• Update Time: 2025-04-20

1-(3-Amino-4-benzyloxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-4-benzyloxyphenyl)ethanone
• 1-(3-amino-4-phenylmethoxyphenyl)ethanone
• 1-(3-Amino-4-benzyloxy-phenyl)-ethanone
• 1-[3-Amino-4-(benzyloxy)phenyl]ethanone
• 1VR CZ DO1R [WLN]
• 3'-Amino-4'-(benzyloxy)acetophenone
• Ethanone, 1-[3-amino-4-(phenylmethoxy)phenyl]-
• LogP
• 1-[4-phenylMethoxy-3-aMinophenyl]ethanone
• 1-[3-Amino-4-(benzyloxy)phenyl]ethan-1-one
• 1-(3-amino-4-(benzyloxy)phenyl)ethan-1-one
• DTXSID70574788
• BS-42363
• CS-0196788
• E78346
• CALRVTMJQJSQEW-UHFFFAOYSA-N
• MFCD09753795
• 4-Benzyloxy-3-Aminoacetophenone
• Z2044777156
• EN300-25778694
• 14347-15-0
• A928685
• 1-(3-Amino-4-(benzyloxy)phenyl)ethanone
• SCHEMBL2009073

• MDL： MFCD09753795
• Inchi： 1S/C15H15NO2/c1-11(17)13-7-8-15(14(16)9-13)18-10-12-5-3-2-4-6-12/h2-9H,10,16H2,1H3
• InChI Key： CALRVTMJQJSQEW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(C)=O)=CC=1N

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32